Cas no 113170-37-9 (PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-)
113170-37-9 structure
Product Name:PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
CAS No:113170-37-9
MF:C12H14O3S
MW:238.302762508392
CID:3512204
Update Time:2025-04-19
PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)-
- Propanoic acid, 2-methyl-3-[(3-methylbenzoyl)thio]-, (S)- (9CI)
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- Inchi: 1S/C12H14O3S/c1-8-4-3-5-10(6-8)12(15)16-7-9(2)11(13)14/h3-6,9H,7H2,1-2H3,(H,13,14)/t9-/m1/s1
- InChI Key: NEEWDJGVUVAHSX-SECBINFHSA-N
- SMILES: C(O)(=O)[C@H](C)CSC(=O)C1=CC=CC(C)=C1
Experimental Properties
- Density: 1.217±0.06 g/cm3(Predicted)
- Boiling Point: 395.4±42.0 °C(Predicted)
- pka: 4.17±0.10(Predicted)
PROPANOIC ACID, 2-METHYL-3-[(3-METHYLBENZOYL)THIO]-, (S)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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